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Introduction

Carbovir is a potent nucleoside reverse transcriptase inhibitor (NRTI) used in the treatment of
HIV infection. Upon entering the cell, carbovir is phosphorylated to its active form, carbovir
triphosphate (CBV-TP). CBV-TP acts as a competitive inhibitor of the viral reverse transcriptase
and causes chain termination when incorporated into the viral DNA. The intracellular
concentration of CBV-TP is a critical determinant of the drug's antiretroviral activity. Therefore,
accurate and sensitive quantification of intracellular CBV-TP levels is essential for
pharmacokinetic studies, dose optimization, and understanding the mechanisms of drug action
and resistance. This application note provides a detailed protocol for the quantification of
intracellular CBV-TP in peripheral blood mononuclear cells (PBMCs) using High-Performance
Liquid Chromatography (HPLC), often coupled with tandem mass spectrometry (HPLC-MS/MS)
for enhanced sensitivity and specificity.

Signaling Pathway of Carbovir Activation
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 To cite this document: BenchChem. [Application Note & Protocol: Quantification of
Intracellular Carbovir Triphosphate Levels by HPLC]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b130283#quantifying-intracellular-
carbovir-triphosphate-levels-by-hpic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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